1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine
Description
1-(3,4-Dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine is a piperazine-based sulfonamide derivative characterized by a 3,4-dimethylphenyl group at the N1 position and a 4-isopropylbenzenesulfonyl moiety at the N4 position. The compound’s structure combines a piperazine core with aromatic substituents, which are critical for modulating physicochemical properties (e.g., lipophilicity, solubility) and biological interactions.
Properties
IUPAC Name |
1-(3,4-dimethylphenyl)-4-(4-propan-2-ylphenyl)sulfonylpiperazine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2S/c1-16(2)19-6-9-21(10-7-19)26(24,25)23-13-11-22(12-14-23)20-8-5-17(3)18(4)15-20/h5-10,15-16H,11-14H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZATWOKCPIYDQU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(C)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine typically involves the following steps:
Formation of the piperazine ring: This can be achieved through the reaction of ethylenediamine with a suitable dihalide.
Substitution reactions: The piperazine ring is then functionalized by introducing the 3,4-dimethylphenyl and 4-(propan-2-yl)benzenesulfonyl groups through nucleophilic substitution reactions.
Industrial Production Methods
In an industrial setting, the production of this compound may involve:
Batch or continuous flow reactors: To ensure efficient mixing and reaction control.
Catalysts and solvents: To enhance reaction rates and yields.
Purification steps: Such as crystallization or chromatography to obtain the pure compound.
Chemical Reactions Analysis
Types of Reactions
1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine can undergo various chemical reactions, including:
Oxidation: Leading to the formation of sulfoxides or sulfones.
Reduction: Resulting in the cleavage of the sulfonyl group.
Substitution: Where the piperazine ring can be further functionalized.
Common Reagents and Conditions
Oxidizing agents: Such as hydrogen peroxide or m-chloroperbenzoic acid.
Reducing agents: Like lithium aluminum hydride or sodium borohydride.
Substitution reagents: Including alkyl halides or acyl chlorides.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while reduction could produce desulfonylated derivatives.
Scientific Research Applications
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: For studying the interactions of piperazine derivatives with biological targets.
Medicine: As a lead compound for the development of new drugs, particularly those targeting the central nervous system.
Industry: In the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may modulate the activity of these targets, leading to various biological effects. The exact pathways and targets would depend on the specific application and context.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substitution Patterns
The compound shares structural homology with several piperazine derivatives, differing primarily in substituent groups on the aromatic rings and sulfonyl moieties. Key analogues include:
Physicochemical and Pharmacokinetic Properties
- Solubility: Sulfonamide derivatives generally exhibit moderate aqueous solubility, but the 3,4-dimethylphenyl group may reduce solubility compared to polar substituents (e.g., amino or hydroxyl groups) .
- Metabolic Stability : The absence of reducible groups (e.g., nitro in ) may enhance metabolic stability relative to analogues requiring activation via reduction.
Biological Activity
1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
The molecular formula of 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine is , with a molecular weight of 416.6 g/mol. The compound features a piperazine ring, which is known for its versatility in drug design.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 416.6 g/mol |
| Structure | Chemical Structure |
Pharmacological Effects
Research indicates that compounds containing piperazine moieties often exhibit various pharmacological activities, including:
- Antidepressant : Piperazine derivatives have been shown to interact with serotonin receptors, which may contribute to antidepressant effects.
- Antitumor : Some studies suggest that piperazine-based compounds can inhibit tumor growth through multiple pathways, including apoptosis induction and cell cycle arrest.
The biological activity of 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine may involve:
- Receptor Binding : The compound may bind to specific neurotransmitter receptors, influencing neurochemical pathways.
- Enzyme Inhibition : It may act as an inhibitor of certain enzymes involved in metabolic processes or signal transduction.
Study on Antitumor Activity
A study conducted by researchers focused on the synthesis and evaluation of piperazine derivatives for their antitumor activity. The results indicated that certain derivatives exhibited significant cytotoxic effects against various cancer cell lines. The study provided evidence that the introduction of specific substituents could enhance the biological efficacy of these compounds .
Neuropharmacological Evaluation
Another investigation assessed the neuropharmacological properties of piperazine derivatives, including 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine. The findings suggested that these compounds could modulate neurotransmitter systems, potentially offering therapeutic benefits in mood disorders .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
